Cas no 898786-81-7 (1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane)

• Product Name: 1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane
• CAS No: 898786-81-7
• MF: C₁₅H₂₁ClO₃
• MW: 284.778444051743
• MDL: MFCD07700118
• CID: 871709
• PubChem ID: 24726808
• Update Time: 2025-04-19

1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-7-(3,4-DIMETHOXYPHENYL)-7-OXOHEPTANE
• 7-chloro-1-(3,4-dimethoxyphenyl)heptan-1-one
• MFCD07700118
• 898786-81-7
• AKOS016022609
• MS-20929
• DTXSID30645201
• 1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane

• MDL： MFCD07700118
• Inchi： 1S/C15H21ClO3/c1-18-14-9-8-12(11-15(14)19-2)13(17)7-5-3-4-6-10-16/h8-9,11H,3-7,10H2,1-2H3
• InChI Key： VKUQTCKXQNAIQG-UHFFFAOYSA-N
• SMILES： ClCCCCCCC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 284.11800
• Monoisotopic Mass: 284.1179222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.083
• Boiling Point: 409.5°C at 760 mmHg
• Flash Point: 154.7°C
• Refractive Index: 1.502
• PSA: 35.53000
• LogP: 4.07580